Cas no 5190-68-1 (4-chloroquinazoline)

• Product Name: 4-chloroquinazoline
• CAS No: 5190-68-1
• MF: C₈H₅ClN₂
• MW: 164.591700315475
• MDL: MFCD00228682
• CID: 373110
• PubChem ID: 78864
• Update Time: 2025-07-31

4-chloroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-chloroquinazoline
• 4-CHLORO-QUINAZOLINE
• Quinazoline, 4-chloro-
• A7638
• MFCD00228682
• NSC-53480
• BB 0237474
• NSC 53480
• 4-Chloroquinazoline, 97%
• EN300-13896
• AM20040616
• F9995-0062
• CHEMBL2172707
• Quinazoline, 4-chloro- (8CI)(9CI)
• AKOS000122828
• DTXSID40199866
• SY002173
• FT-0600218
• Z119990038
• 5190-68-1
• CS-W013243
• PD119321
• AB04999
• 4-Chloro quinazoline
• SCHEMBL25620
• AC-2571
• BDBM50396785
• NSC53480
• Quinazoline, 4-chloro-(8CI)(9CI)
• AKOS BBS-00004561
• Quinazoline, 4-chloro-(8CI)
• DB-006787
• DTXCID00122357
• STK502714

• MDL： MFCD00228682
• Inchi： 1S/C8H5ClN2/c9-8-6-3-1-2-4-7(6)10-5-11-8/h1-5H
• InChI Key： GVRRXASZZAKBMN-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=NC=N1

Computed Properties

• Exact Mass: 164.01400
• Monoisotopic Mass: 164.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Density: 1.349
• Melting Point: 96-100 °C
• Boiling Point: 281.0±13.0℃ at 760 mmHg
• Flash Point: 150.6℃
• Refractive Index: 1.662
• PSA: 25.78000
• LogP: 2.28320
• Sensitiveness: Sensitive to humidity

4-chloroquinazoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H315,H318,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 25-37/38-41
• Safety Instruction： S26-S39-S45
• Hazardous Material Identification：
• Risk Phrases：R25; R37/38; R41
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C(BD33905)